2-(4-Ethoxyphenyl)-5-propylpyridine

• Molecular Formula: C16H19NO
• Molecular Weight: 241.33g/mol
• IUPAC Name: 2-(4-ethoxyphenyl)-5-propylpyridine
• InChI: InChI=1S/C16H19NO/c1-3-5-13-6-11-16(17-12-13)14-7-9-15(10-8-14)18-4-2/h6-12H,3-5H2,1-2H3
• InChI Key: VTJWVWHCJMWXHP-UHFFFAOYSA-N
• SMILES: CCCC1=CN=C(C=C1)C2=CC=C(C=C2)OCC

Description

2-(4-Ethoxyphenyl)-5-propylpyridine is a pyridine derivative characterized by a pyridine ring substituted at the 2-position with a 4-ethoxyphenyl group and at the 5-position with a propyl chain.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Based Liquid Crystal Derivatives

Several pyridine derivatives with analogous substituents have been investigated for liquid crystal applications. Key examples include:

Compound Name	Substituents (Position)	Key Properties/Applications	Reference
2-(4-Ethoxyphenyl)-5-propylpyridine	4-Ethoxyphenyl (2), Propyl (5)	Potential mesogenic behavior
2-(4-(4-Butylcyclohexyl)-2-fluorophenyl)-5-propylpyridine	4-Butylcyclohexyl, Fluorine (2), Propyl (5)	Enhanced dipole moments; stable liquid crystalline phases
2-(4-(4-Ethylcyclohexyl)phenyl)-5-propylpyridine	4-Ethylcyclohexyl (2), Propyl (5)	Improved thermal stability in mesophases

Structural Insights :

• Ethoxyphenyl vs. Cyclohexyl/Fluorine : The 4-ethoxyphenyl group in the target compound provides moderate polarity, whereas cyclohexyl substituents (e.g., 4-butylcyclohexyl) enhance rigidity and thermal stability. Fluorine atoms introduce electronegativity, improving dipole interactions critical for liquid crystal alignment .
• Propyl Chain : The propyl group balances flexibility and molecular packing. Longer alkyl chains (e.g., pentyl in other derivatives) may lower phase transition temperatures but reduce mesophase range .

Benzimidazole Analogs (Etometazen)

Etometazen (2-[(4-ethoxyphenyl)methyl]-5-methyl-1H-benzimidazole-1-ethanamine) shares the 4-ethoxyphenyl moiety but features a benzimidazole core instead of pyridine. Key differences include:

• Substituents: Etometazen includes a diethylaminoethyl chain, suggesting possible CNS activity, whereas 2-(4-Ethoxyphenyl)-5-propylpyridine lacks such functional groups .

Pyrethroid-Ether (Etofenprox)

Etofenprox (2-(4-ethoxyphenyl)-2-methylpropyl 3-phenoxybenzyl ether) is a pyrethroid insecticide. Despite sharing a 4-ethoxyphenyl group, its ether-linked benzyl and methylpropyl groups distinguish it from pyridine derivatives. This structural divergence underpins its pesticidal activity, contrasting with the liquid crystal focus of pyridine analogs .

Pyrimidine Derivatives

Pyrimidine derivatives (e.g., methyl 4-(4-fluorophenyl)-6-isopropyl-2-(methylsulfonyl)pyrimidine-5-carboxylate) feature a six-membered ring with two nitrogen atoms. The additional nitrogen enhances hydrogen-bonding capacity and electronic properties, making pyrimidines more reactive in medicinal chemistry compared to pyridine-based compounds .

Physicochemical and Spectroscopic Comparisons

• Polarity : The ethoxyphenyl group in 2-(4-Ethoxyphenyl)-5-propylpyridine increases polarity compared to alkyl-substituted pyridines but less so than fluorinated analogs .
• Spectroscopy : IR and Raman studies of related pyridine derivatives highlight distinct vibrational modes for ethoxy (-C-O-C) and propyl (-CH₂) groups, aiding in structural identification .
• Thermal Behavior : Cyclohexyl-substituted pyridines exhibit higher clearing points (>150°C) than ethoxyphenyl analogs, suggesting superior thermal stability for liquid crystal applications .